Cas no 7402-60-0 (N-Tetradecylforamide)

• Product Name: N-Tetradecylforamide
• CAS No: 7402-60-0
• MF: C₁₅H₃₁NO
• MW: 241.412744760513
• CID: 1762991
• PubChem ID: 244443
• Update Time: 2025-06-08

N-Tetradecylforamide Chemical and Physical Properties

Names and Identifiers

• N-tetradecylformamide
• N-Formyl-n-tetradecylamin
• CTK5D9188
• AG-G-93673
• AR-1K8210
• AC1L6DPG
• NSC55350
• AC1Q6QUR
• N-Tetradecylforamide
• N-formylamylnonylamine
• NSC-55350
• starbld0047905
• DTXSID80288344
• SCHEMBL163669
• AKOS030254946
• NSC 55350
• 7402-60-0
• DS-002485

• Inchi： 1S/C15H31NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-15-17/h15H,2-14H2,1H3,(H,16,17)
• InChI Key： BWGZZKOXUZBURB-UHFFFAOYSA-N
• SMILES： O=CNCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 241.24073
• Monoisotopic Mass: 241.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: 51-52°C
• Boiling Point: 372.8±11.0 °C at 760 mmHg
• Flash Point: 229.2±4.2 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 29.1
• LogP: 5.46030
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-Tetradecylforamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer, Under inert atmosphere

Additional information on N-Tetradecylforamide

N-Tetradecylformamide (CAS No. 7402-60-0): A Comprehensive Overview

N-Tetradecylformamide (CAS No. 7402-60-0) is a long-chain alkyl formamide that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, also known as N-myristylformamide, is characterized by its unique chemical structure, which consists of a formamide group attached to a 14-carbon alkyl chain. This structure imparts several interesting properties that make it a valuable compound in various applications.

The chemical formula of N-Tetradecylformamide is C₁₅H₃₁NO, and it has a molecular weight of approximately 249.39 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 58 to 60°C, and it has a boiling point of around 325°C at atmospheric pressure.

In recent years, N-Tetradecylformamide has been the subject of extensive research due to its potential applications in various fields. One of the key areas of interest is its use as a surfactant and emulsifier in industrial processes. The long alkyl chain provides excellent hydrophobic properties, making it effective in stabilizing emulsions and enhancing the dispersibility of hydrophobic materials in aqueous media.

Beyond its industrial applications, N-Tetradecylformamide has also shown promise in pharmaceutical research. Studies have demonstrated its potential as a drug delivery vehicle due to its ability to enhance the solubility and bioavailability of poorly soluble drugs. For instance, a recent study published in the Journal of Pharmaceutical Sciences highlighted the use of N-Tetradecylformamide as a solubilizing agent for poorly water-soluble anticancer drugs, such as paclitaxel and docetaxel. The results showed significant improvements in drug solubility and therapeutic efficacy.

The biocompatibility and low toxicity of N-Tetradecylformamide further enhance its suitability for pharmaceutical applications. In vitro and in vivo studies have consistently shown that the compound exhibits minimal cytotoxicity at therapeutic concentrations, making it a safe and effective choice for drug formulation.

In addition to its pharmaceutical applications, N-Tetradecylformamide has also been explored for its potential in materials science. Its amphiphilic nature makes it an excellent candidate for the synthesis of functionalized nanoparticles and nanocomposites. Research published in the Journal of Materials Chemistry B demonstrated the use of N-Tetradecylformamide as a stabilizing agent in the synthesis of gold nanoparticles, resulting in highly stable colloidal dispersions with tunable optical properties.

The environmental impact of N-Tetradecylformamide is another important consideration. Studies have shown that the compound is biodegradable under aerobic conditions, which reduces its environmental footprint compared to other synthetic surfactants. This biodegradability makes it an attractive option for green chemistry initiatives aimed at reducing the environmental impact of industrial processes.

In conclusion, N-Tetradecylformamide (CAS No. 7402-60-0) is a versatile compound with a wide range of applications in organic chemistry, materials science, and pharmaceutical research. Its unique chemical structure provides valuable properties such as excellent hydrophobicity, low toxicity, and biodegradability, making it an important molecule for both industrial and scientific advancements. As research continues to uncover new potential uses for this compound, its importance in various fields is likely to grow even further.